Cas no 25747-40-4 (2-Butenoic acid,4-amino-)
2-Butenoic acid,4-amino- structure
Product Name:2-Butenoic acid,4-amino-
CAS No:25747-40-4
Molecular Formula:C4H7NO2
Molecular Weight:101.10388
CID:264931
PubChem ID:5310987
2-Butenoic acid,4-amino- Properties
Names and Identifiers
-
- 2-Butenoic acid,4-amino-
- Tox21_501145
- Tox21_110902_1
- Tox21_110902
- DTXCID6025648
- Spectrum5_001675
- CHEMBL33086
- NCGC00024485-07
- SPECTRUM1502123
- AT40253
- (E)-4-aminobut-2-enoic acid
- NCGC00024485-04
- BDBM50087271
- Lopac0_001145
- NCGC00024485-02
- NCGC00024485-08
- 2-Butenoic acid, 4-amino-
- HY-100800
- 38090-53-8
- NCGC00261830-01
- EN300-1448586
- EN300-188085
- SR-01000075646
- BPBio1_000683
- 4 Aminocrotonic Acid
- CCG-39246
- trans-4-Aminocrotonic acid
- 4-trans-Aminocrotonic acid
- DTXSID8045648
- SR-01000075646-1
- (E)-4-Amino-2-butenoic acid
- (2E)-4-AMINOBUT-2-ENOIC ACID
- NCGC00024485-03
- BSPBio_002528
- PDSP1_000613
- AKOS022632601
- T 1694
- TACA
- S2R6R1I2MP
- NCGC00024485-05
- (E)-4-amino-but-2-enoic acid
- NCGC00024485-06
- 2-Butenoic acid, 4-amino-, (2E)-
- UNII-S2R6R1I2MP
- LP01145
- TRANS-4-AMINOCROTONICACID
- HMS3263F11
- NCGC00024485-11
- CS-0020447
- SCHEMBL232135
- 4-aminocrotonic acid
- MS-22730
- Biomol-NT_000233
- EU-0101145
- SCHEMBL489325
- SDCCGSBI-0051112.P002
- 4-Amino-but-2-enoic acid
- 4-aminobut-2-enoic acid
- PDSP2_000610
- CAS-38090-53-8
- t-4-AMINOCROTONIC ACID (TACA)
- (E)-4-Amino-but-2-enoic acid (TACA)
- SR-01000075646-3
- 25747-40-4
- TACA; trans-4-Amino-2-butenoic Acid, trans-4-Aminocrotonic Acid; (E)-4-Amino-2-butenoic Acid; (2E)-4-Amino-2-butenoic Acid;
- DA-78157
-
- InChIKey： FMKJUUQOYOHLTF-OWOJBTEDSA-N
- Inchi： InChI=1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1+
- SMILES： NC/C=C/C(O)=O
Computed Properties
- Exact Mass: 101.048
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 101.048
- Heavy Atom Count: 7
- Complexity: 87.7
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -3.2
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Refractive Index: 1.507
- Boiling Point: 300.4°Cat760mmHg
- Flash Point: 135.5°C
- Color/Form: White solid
- Density: 1.169
2-Butenoic acid,4-amino- Related Literature
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Mark C. Bagley,Zhifan Lin,Simon J. A. Pope Chem. Commun., 2009, 5165-5167
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Mai Mouslmani,Jessica M. Rosenholm,Neeraj Prabhakar,Markus Peurla,Elias Baydoun,Digambara Patra RSC Adv., 2015,5, 18740-18750
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Kenji Kinashi,Yurika Miyamae,Ryotaro Nakamura,Wataru Sakai,Naoto Tsutsumi,Hideki Yamane,Gaku Hatsukano,Makoto Ozaki,Kazuya Jimbo,Takahiro Okabe Chem. Commun., 2015,51, 11170-11173
-
Shufeng Liu,Tao Liu,Li Wang Chem. Commun., 2015,51, 176-179
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Ronghuan Liu,Hai Zhou,Zhaoning Song,Xiaohan Yang,Dingjun Wu,Zehao Song,Hao Wang,Yanfa Yan Nanoscale, 2019,11, 9302-9309
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Jianming Huang,Makoto Karakawa,Yoshio Aso J. Mater. Chem. A, 2013,1, 15000-15009
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Thomas Morris,David Sandham,Stephen Caddick Org. Biomol. Chem., 2007,5, 1025-1027
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Yinyin Qian,Kaijia Xu,Lanjun Cheng,Cunxin Li,Xingchen Wang RSC Adv., 2021,11, 19426-19432
-
Laurent Benisvy,Patrick Gamez,Wen Tian Fu,Huub Kooijman,Anthony L. Spek,Andries Meijerink,Jan Reedijk Dalton Trans., 2008, 3147-3149
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